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Compound of Interest

Compound Name: 4-(2-Furyl)-3-buten-2-one

Cat. No.: B1221072 Get Quote

Essential Safety and Handling Guide for 4-(2-
Furyl)-3-buten-2-one
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(2-Furyl)-3-buten-2-one (CAS No. 623-15-4), also known as 2-

Furfurylideneacetone. The following information is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
4-(2-Furyl)-3-buten-2-one is classified as hazardous.[1] It is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]
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Quantitative Data Summary
The following table summarizes key quantitative data for 4-(2-Furyl)-3-buten-2-one.

Property Value Source

Molecular Formula C₈H₈O₂ [3]

Molecular Weight 136.15 g/mol [3]

CAS Number 623-15-4 [1][2][3]

Melting Point 34-41 °C

Flash Point 104 °C (219.2 °F)

Appearance
Light yellow to brown powder

or lump
[4]

Occupational exposure limits have not been established for this product by region-specific

regulatory bodies.[1]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn when

handling 4-(2-Furyl)-3-buten-2-one.
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PPE Category Specification Rationale

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.[1][2]

Eye/Face Protection

Chemical safety glasses or

goggles. A face shield may be

required for splash hazards.

To protect eyes from serious

irritation.[1][2]

Skin and Body Protection
Wear appropriate protective

clothing, such as a lab coat.

To prevent skin exposure and

irritation.[2][4]

Respiratory Protection

Use in a well-ventilated area. If

dust or vapors are generated,

use a NIOSH-approved

respirator with an appropriate

cartridge.

To prevent respiratory tract

irritation.[1][2]

Experimental Protocols: Handling and Storage
Adherence to the following step-by-step procedures is mandatory for the safe handling and

storage of 4-(2-Furyl)-3-buten-2-one.

Handling Procedure
Preparation: Ensure a safety shower and eye wash station are readily accessible.[2] Work

should be conducted in a well-ventilated area, preferably a chemical fume hood.[1][2]

Donning PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Dispensing: Handle the solid material carefully to avoid dust formation.[2]

Operations: Avoid breathing dust, fumes, or vapors.[1][2] Prevent contact with skin and eyes.

[1] Do not eat, drink, or smoke in the handling area.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][4]

Contaminated clothing should be washed before reuse.[4]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from strong oxidizing agents.[1]

The material is light-sensitive; protect from light.[1]

Operational Plans: Spill and Disposal
Accidental Release Measures (Spill Protocol)

Immediate Action: Evacuate the area and ensure adequate ventilation.

Containment: Wear appropriate PPE. For solid spills, sweep up the material and place it into

a suitable, labeled container for disposal.[1] Avoid generating dust.

Decontamination: Wash the spill site after material pickup is complete.[2]

Reporting: Report the spill to the appropriate environmental health and safety (EHS)

personnel.

Waste Disposal Plan
Waste Collection: Collect waste material in a designated, labeled, and sealed hazardous

waste container.[5]

Segregation: Do not mix with other waste streams unless permitted by institutional EHS

guidelines.[5]

Disposal Route: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][2][4] Do not empty into drains or

the environment.[1][2]

Workflow Visualization
The following diagram illustrates the lifecycle of handling 4-(2-Furyl)-3-buten-2-one in a

laboratory setting, from procurement to disposal.
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Chemical Handling Workflow for 4-(2-Furyl)-3-buten-2-one
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Perform Experiment
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Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1221072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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